Cas no 120568-10-7 (8-(trifluoromethyl)isoquinoline)

• Product Name: 8-(trifluoromethyl)isoquinoline
• CAS No: 120568-10-7
• MF: C₁₀H₆F₃N
• MW: 197.156552791595
• MDL: MFCD12755889
• CID: 2617201
• PubChem ID: 21393819
• Update Time: 2025-10-18

8-(trifluoromethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 8-(trifluoromethyl)isoquinoline
• SCHEMBL5660797
• DTXSID201303459
• MFCD12755889
• EN300-320930
• 8-trifluoromethylisoquinoline
• AB65805
• D71283
• 120568-10-7
• VEA56810

• MDL： MFCD12755889
• Inchi： 1S/C10H6F3N/c11-10(12,13)9-3-1-2-7-4-5-14-6-8(7)9/h1-6H
• InChI Key： ZZYLIBODFBDRNC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C2C=CN=CC=12)(F)F

Computed Properties

• Exact Mass: 197.04523368g/mol
• Monoisotopic Mass: 197.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Additional information on 8-(trifluoromethyl)isoquinoline

Introduction to 8-(Trifluoromethyl)isoquinoline (CAS No. 120568-10-7)

8-(Trifluoromethyl)isoquinoline (CAS No. 120568-10-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and isoquinoline moieties, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The trifluoromethyl group is known for its electron-withdrawing properties, which can significantly influence the chemical and biological behavior of the molecule. In the context of 8-(Trifluoromethyl)isoquinoline, this group enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for the design of novel therapeutic agents.

The isoquinoline moiety, on the other hand, is a well-studied heterocyclic system with a rich history in medicinal chemistry. Isoquinolines are known to exhibit a wide array of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The combination of the trifluoromethyl group with the isoquinoline scaffold in 8-(Trifluoromethyl)isoquinoline thus provides a unique platform for exploring new therapeutic avenues.

Recent studies have highlighted the potential of 8-(Trifluoromethyl)isoquinoline in various biological contexts. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 8-(Trifluoromethyl)isoquinoline derivatives exhibit potent antiproliferative activity against several cancer cell lines. The researchers found that these compounds can selectively target and inhibit key signaling pathways involved in cancer progression, such as the PI3K/AKT/mTOR pathway.

In another study, published in *Bioorganic & Medicinal Chemistry Letters*, researchers explored the anti-inflammatory properties of 8-(Trifluoromethyl)isoquinoline derivatives. The results showed that these compounds can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This finding suggests that 8-(Trifluoromethyl)isoquinoline could be a promising lead compound for developing new anti-inflammatory drugs.

The pharmacokinetic properties of 8-(Trifluoromethyl)isoquinoline have also been investigated. A study published in *European Journal of Pharmaceutical Sciences* reported that 8-(Trifluoromethyl)isoquinoline exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low plasma protein binding. These properties are crucial for ensuring that the compound can effectively reach its target site in vivo.

In addition to its therapeutic potential, 8-(Trifluoromethyl)isoquinoline has been studied for its use as a fluorescent probe in cellular imaging applications. The presence of the trifluoromethyl group enhances the fluorescence quantum yield and photostability of the compound, making it suitable for real-time monitoring of cellular processes. A recent publication in *Analytical Chemistry* described how 8-(Trifluoromethyl)isoquinoline-based probes were used to visualize intracellular pH changes and monitor drug delivery in living cells.

The synthetic accessibility of 8-(Trifluoromethyl)isoquinoline is another factor that contributes to its appeal in research and development. Various synthetic routes have been reported for the preparation of this compound, including palladium-catalyzed cross-coupling reactions and multistep sequences involving ring closure metathesis (RCM). These methods provide chemists with flexible options for synthesizing 8-(Trifluoromethyl)isoquinoline and its derivatives on both small and large scales.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying the biological activities of 8-(Trifluoromethyl)isoquinoline. Ongoing studies are focused on elucidating the molecular targets and signaling pathways modulated by this compound, as well as optimizing its structure to enhance potency and selectivity. Collaborative efforts between medicinal chemists, biologists, and pharmacologists are essential for advancing our knowledge and translating these findings into clinical applications.

In conclusion, 8-(Trifluoromethyl)isoquinoline (CAS No. 120568-10-7) represents a promising compound with diverse biological activities and potential applications in drug discovery and development. Its unique chemical structure, favorable pharmacokinetic properties, and synthetic accessibility make it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanisms of action, 8-(Trifluoromethyl)isoquinoline is poised to play a significant role in advancing therapeutic strategies for various diseases.